Cas no 62672-81-5 (1-(cyclopent-1-en-1-yl)prop-2-en-1-one)

1-(Cyclopent-1-en-1-yl)prop-2-en-1-one is a versatile α,β-unsaturated ketone characterized by its cyclopentenyl and vinyl ketone functional groups. This compound is of interest in synthetic organic chemistry due to its reactivity as a Michael acceptor and its potential as a building block for more complex structures, such as heterocycles or pharmacologically active molecules. The presence of both cyclic and acyclic unsaturated moieties allows for selective functionalization, making it useful in cycloadditions, nucleophilic additions, and polymerization reactions. Its structural features also facilitate applications in materials science and fine chemical synthesis. The compound's well-defined reactivity profile and stability under controlled conditions enhance its utility in research and industrial processes.

1-(cyclopent-1-en-1-yl)prop-2-en-1-one structure

62672-81-5 structure

Product Name:1-(cyclopent-1-en-1-yl)prop-2-en-1-one

CAS No:62672-81-5

MF:C₈H₁₀O

MW:122.164402484894

MDL:MFCD24689237

CID:435849

PubChem ID:12454957

Update Time:2025-06-08

1-(cyclopent-1-en-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

- 2-Propen-1-one, 1-(1-cyclopenten-1-yl)-
- 1-(cyclopenten-1-yl)prop-2-en-1-one
- cyclopentenyl vinyl ketone
- 1-(1-cyclopentenyl)-prop-2-en-1-one
- 1-(1-cyclopenten-1-yl)-2-propen-1-one
- 62672-81-5
- DTXSID80498966
- 1-(Cyclopent-1-en-1-yl)prop-2-en-1-one
- EN300-215860
- 1-(cyclopent-1-en-1-yl)prop-2-en-1-one
- MDL： MFCD24689237
- Inchi： 1S/C8H10O/c1-2-8(9)7-5-3-4-6-7/h2,5H,1,3-4,6H2
- InChI Key： MRFMRFANMOYJOL-UHFFFAOYSA-N
- SMILES： O=C(C=C)C1=CCCC1

Computed Properties

Exact Mass: 122.0732
Monoisotopic Mass: 122.073164938g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 17.1Å²

Experimental Properties

PSA: 17.07

1-(cyclopent-1-en-1-yl)prop-2-en-1-one Pricemore >>

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